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Compound of Interest

4-Chloro-6-methoxy-2,5-
Compound Name:

dimethylpyrimidine
CAS No.: 102074-10-2
Cat. No.: B1426868

Get Quote

\ J

CAS Registry Number: 102074-10-2 Formula: C7HsCIN20 | Molecular Weight: 172.61 g/mol [1]
[2]

Executive Summary

4-Chloro-6-methoxy-2,5-dimethylpyrimidine is a high-value pyrimidine scaffold
characterized by its specific substitution pattern: a reactive chlorine at C4, an electron-donating
methoxy group at C6, and methyl groups at C2 and C5. Unlike the more common 2,6-dimethyl
isomers, the 5-methyl substitution imparts unique steric and electronic properties, making this
compound a strategic building block for sterically congested kinase inhibitors, pyrano[2,3-
c]pyrazoles, and sulfonylurea herbicides. Its primary utility lies in its ability to undergo
regioselective Nucleophilic Aromatic Substitution (SnAr) and palladium-catalyzed cross-
couplings.

Chemical Architecture & Reactivity
Structural Analysis
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The pyrimidine ring is naturally electron-deficient, facilitating nucleophilic attack. However, the
substituents on CAS 102074-10-2 modulate this reactivity significantly:

e C4-Chloro (Leaving Group): The primary site for nucleophilic displacement. It is activated by
the ring nitrogens but slightly deactivated by the electron-donating effects of the C6-methoxy
and C5-methyl groups.

o C6-Methoxy (+M Effect): Provides electron density to the ring, stabilizing the system but
requiring stronger nucleophiles or catalysts for displacement at the C4 position compared to
polychlorinated pyrimidines.

o C5-Methyl (Steric/Inductive): This is the critical differentiator. The C5-methyl group
introduces steric hindrance adjacent to the reactive C4 center, improving regioselectivity
during downstream functionalization by preventing attack at C5 and directing incoming
groups to the C4 vector.

Reactivity Map (Graphviz)

The following diagram illustrates the core reactivity pathways, highlighting the electrophilic
susceptibility of the C4 position.
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Figure 1: Reactivity profile of CAS 102074-10-2 showing primary synthetic diversifications.

Synthesis & Production
Industrial Route: Regioselective Alkoxylation
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The most robust synthesis involves the partial alkoxylation of 4,6-dichloro-2,5-
dimethylpyrimidine. This route is preferred over de novo ring construction for its scalability and
yield.

Reaction Scheme:

tical CPP)

Parameter Specification Rationale

Excess base leads to the
Stoichiometry 1.00 - 1.05 eq NaOMe formation of the 4,6-dimethoxy

byproduct (over-substitution).

Low temperature suppresses

the reaction rate of the second

Temperature <10°C ] ]
chloride displacement,
ensuring mono-substitution.
Prevents hydrolysis of the
Solvent Anhydrous Methanol chloride to the hydroxyl

(pyrimidinone) impurity.

Experimental Protocol: SnAr Displacement

Objective: Synthesis of a 4-amino-derivative (common drug intermediate step) using CAS
102074-10-2.

Materials

¢ Substrate: 4-Chloro-6-methoxy-2,5-dimethylpyrimidine (1.0 eq)
» Nucleophile: Morpholine or Primary Amine (1.2 eq)
o Base: Diisopropylethylamine (DIPEA) (2.0 eq)

e Solvent: 1,4-Dioxane or DMF (Anhydrous)

Methodology (Step-by-Step)
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e Preparation: Charge a reaction vessel with 4-Chloro-6-methoxy-2,5-dimethylpyrimidine
(20 mmol) and anhydrous 1,4-dioxane (50 mL).

o Addition: Add DIPEA (20 mmol) followed by the amine nucleophile (12 mmol) dropwise at
room temperature.

» Reaction: Heat the mixture to 90°C for 4—6 hours. Note: The C5-methyl group sterically
hinders the C4 position, requiring higher temperatures than non-methylated analogs.

e Monitoring: Monitor by TLC (Hexane:EtOAc 3:1) or HPLC. The starting material (Rt ~4.5 min)
should disappear, replaced by the product (Rt ~3.2 min).

o Workup: Cool to room temperature. Dilute with water (100 mL) and extract with Ethyl Acetate
(3 x50 mL).

 Purification: Wash combined organics with brine, dry over Na2SOa, and concentrate.
Recrystallize from Ethanol/Water if necessary.

Applications in Drug Discovery
Kinase Inhibitor Scaffolds

The 2,5-dimethyl-4,6-functionalized pyrimidine core is a bioisostere for the purine ring system
found in ATP. The C5-methyl group is particularly valuable in EGFR and JAK kinase inhibitors,
where it can occupy hydrophobic pockets (the "gatekeeper"” region) in the enzyme active site,
improving selectivity over other kinases.

Fused Heterocycle Synthesis

This compound serves as a precursor for pyrano[2,3-c]pyrazoles. By reacting the C4-chloride
with hydrazine followed by condensation with 3-keto esters, researchers can build tricyclic
systems used in anti-inflammatory and anticancer research.

Workflow Diagram: Drug Synthesis Pathway
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Figure 2: Synthetic pathway from precursor to bioactive fused heterocycle.

Analytical Profile & Quality Control

To ensure the integrity of CAS 102074-10-2 in research, the following analytical signatures
must be verified:

 1H NMR (CDCls, 400 MHz):
o 0 2.15 ppm (s, 3H): C5-Methyl group (distinctly shielded compared to C2).
o 0 2.45 ppm (s, 3H): C2-Methyl group.
o 9 3.98 ppm (s, 3H): C6-Methoxy group (singlet).
o Absence of aromatic protons confirms full substitution on the ring carbons.

e Mass Spectrometry (ESI+):
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o [M+H]*: 173.05 (Characteristic Chlorine isotope pattern 35Cl/3’Cl in 3:1 ratio).
Safety & Handling
GHS Classification: Warning
e H315: Causes skin irritation.[3]
e H319: Causes serious eye irritation.[3]
o H335: May cause respiratory irritation.
Handling Protocol:

o Moisture Sensitivity: Store under inert atmosphere (Argon/Nitrogen). The C4-chloride can
slowly hydrolyze to the pyrimidinone in the presence of atmospheric moisture over extended
periods.

o PPE: Nitrile gloves, safety goggles, and fume hood usage are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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